Cas no 2138184-97-9 (Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate)

• Product Name: Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate
• CAS No: 2138184-97-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5941721
• PubChem ID: 165461118
• Update Time: 2025-06-08

Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate
• 2138184-97-9
• EN300-731386
• Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C13H15NO3/c1-17-13(16)10-6-7-14(8-10)12-5-3-2-4-11(12)9-15/h2-5,9-10H,6-8H2,1H3
• InChI Key： RZAMZLPRRSNPOT-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C2C=CC=CC=2C=O)CC1)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6Ų

Additional information on Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate

Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate (CAS No. 2138184-97-9): A Comprehensive Overview

Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate, identified by its Chemical Abstracts Service number CAS No. 2138184-97-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a formyl group and a pyrrolidine ring in its molecular structure suggests versatile reactivity, making it a valuable scaffold for synthetic chemists and biologists alike.

The< strong>Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate molecule consists of a phenyl ring substituted with a formyl group at the 2-position, connected to a pyrrolidine core through a carboxylic acid bridge. This specific arrangement of functional groups imparts distinct chemical properties that can be exploited for various synthetic transformations. The formyl group, in particular, serves as a reactive site for condensation reactions, enabling the formation of Schiff bases and other heterocyclic compounds. These derivatives have been explored for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Pyrrolidine derivatives, in particular, have shown promise as pharmacophores due to their ability to interact with biological targets in multiple ways. The Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate compound exemplifies this trend, offering a versatile platform for further chemical modification and biological evaluation.

In the context of contemporary research, the synthesis and characterization of this compound have been facilitated by modern techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These analytical methods provide detailed insights into the molecular structure and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

The< strong>Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate has been investigated for its potential role in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested that derivatives of this compound may interfere with key enzymatic processes involved in cancer progression. The formyl group can be further functionalized to create Michael acceptor sites, which are crucial for designing inhibitors that disrupt aberrant signaling pathways.

Moreover, the pyrrolidine moiety is known to enhance bioavailability and metabolic stability, making it an attractive component in drug design. The combination of these features positions Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate as a promising candidate for further exploration in preclinical studies. Researchers are particularly interested in its ability to modulate protein-protein interactions and enzyme activities relevant to neurological disorders.

The synthesis of< strong>Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that highlight the compound's synthetic flexibility. Key steps include formylation of the phenyl ring followed by coupling with a pyrrolidine derivative via esterification. These reactions can be optimized using various catalysts and solvents to improve yield and purity. The use of green chemistry principles has also been explored to minimize environmental impact while maintaining high reaction efficiency.

In conclusion, Methyl 1-(2-formylphenyl)pyrrolidine-3-carboxylate (CAS No. 2138184-97-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.